Cas no 2211018-01-6 (1H-Benzimidazole, 2-[3,5-bis(trifluoromethyl)phenyl]-4-nitro-1-(trifluoromethoxy)-6-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole, 2-[3,5-bis(trifluoromethyl)phenyl]-4-nitro-1-(trifluoromethoxy)-6-(trifluoromethyl)-
• CAS No: 2211018-01-6
• MF: C₁₇H₅F₁₂N₃O₃
• MW: 527.220745801926
• CID: 5616270
• Update Time: 2023-09-05

1H-Benzimidazole, 2-[3,5-bis(trifluoromethyl)phenyl]-4-nitro-1-(trifluoromethoxy)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[3,5-bis(trifluoromethyl)phenyl]-4-nitro-1-(trifluoromethoxy)-6-(trifluoromethyl)-

• Inchi： 1S/C17H5F12N3O3/c18-14(19,20)7-1-6(2-8(3-7)15(21,22)23)13-30-12-10(31(13)35-17(27,28)29)4-9(16(24,25)26)5-11(12)32(33)34/h1-5H
• InChI Key： MOICGMPUYGDOKO-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)N(OC(F)(F)F)C2=CC(C(F)(F)F)=CC([N+]([O-])=O)=C2N=1

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 401.8±55.0 °C(Predicted)
• pka: -3.16±0.10(Predicted)